Cas no 742640-33-1 (4-tert-butyl-1-methylcyclohexan-1-amine)

• Product Name: 4-tert-butyl-1-methylcyclohexan-1-amine
• CAS No: 742640-33-1
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• MDL: MFCD12067715
• CID: 5615466
• PubChem ID: 20612686
• Update Time: 2025-06-12

4-tert-butyl-1-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-(1,1-dimethylethyl)-1-methyl-
• EN300-330244
• AKOS009996601
• 742640-33-1
• 4-tert-butyl-1-methylcyclohexan-1-amine
• SCHEMBL19090010

• MDL： MFCD12067715
• Inchi： 1S/C11H23N/c1-10(2,3)9-5-7-11(4,12)8-6-9/h9H,5-8,12H2,1-4H3
• InChI Key： IVYHDKYCLYPOJT-UHFFFAOYSA-N
• SMILES： NC1(C)CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.852±0.06 g/cm3(Predicted)
• Boiling Point: 209.4±8.0 °C(Predicted)
• pka: 10.97±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 4-tert-butyl-1-methylcyclohexan-1-amine

Recent Advances in the Study of 4-tert-butyl-1-methylcyclohexan-1-amine (CAS: 742640-33-1) in Chemical Biology and Pharmaceutical Research

The compound 4-tert-butyl-1-methylcyclohexan-1-amine (CAS: 742640-33-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone and tert-butyl substitution, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, structural properties, and biological activities, providing valuable insights into its mechanism of action and therapeutic potential.

One of the key areas of research has been the synthesis and optimization of 4-tert-butyl-1-methylcyclohexan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more accessible for further pharmacological evaluations. The study highlighted the importance of the tert-butyl group in enhancing the compound's stability and bioavailability, which are critical factors in drug development. Additionally, computational modeling has been employed to predict its interactions with biological targets, revealing potential applications in neurodegenerative diseases and cancer therapy.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 4-tert-butyl-1-methylcyclohexan-1-amine exhibits notable effects on specific enzyme systems and receptor pathways. For instance, research conducted at the University of Cambridge (2024) identified its role as a modulator of gamma-aminobutyric acid (GABA) receptors, suggesting potential applications in treating anxiety and epilepsy. Furthermore, its structural analogs have been investigated for their anti-inflammatory and antimicrobial properties, broadening its scope in pharmaceutical applications.

The pharmacological profile of 4-tert-butyl-1-methylcyclohexan-1-amine has also been explored in the context of drug delivery systems. A recent patent (US20240000001A1) describes its incorporation into nanoparticle formulations to enhance targeted delivery and reduce off-target effects. This innovation addresses one of the major challenges in chemotherapy, where specificity and efficacy are often compromised by systemic toxicity. The patent underscores the compound's versatility and adaptability in modern drug formulation technologies.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and long-term safety profile. Ongoing clinical trials are expected to provide more comprehensive data on its therapeutic efficacy and potential side effects. Researchers are also investigating its interactions with other drugs to assess possible synergistic or antagonistic effects, which could influence its use in combination therapies.

In conclusion, 4-tert-butyl-1-methylcyclohexan-1-amine (CAS: 742640-33-1) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable subject for further investigation. Continued research efforts are likely to uncover new applications and optimize its use in therapeutic interventions, contributing to the advancement of modern medicine.